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Compound of Interest

Compound Name: 5-Chlorotryptamine

Cat. No.: B1214102 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Chlorotryptamine. Adherence

to these protocols is essential for ensuring a safe laboratory environment and minimizing

exposure risks.

Chemical Identifier:

Name: 5-Chlorotryptamine hydrochloride

Synonyms: 5-Chloro-3-(2-aminoethyl)indole hydrochloride, 2-(5-Chloro-1H-indol-3-

yl)ethanamine hydrochloride[1][2]

CAS Number: 942-26-7[2][3][4][5][6]

Summary of Hazard Information
5-Chlorotryptamine hydrochloride is classified as a hazardous chemical.[3] It is known to

cause skin and serious eye irritation, and may also cause respiratory irritation.[3][5]

Hazard Classification Description

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)
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Source: Fisher Scientific Safety Data Sheet[3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory when handling 5-
Chlorotryptamine to prevent exposure. The following PPE must be worn:

PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields

Required for all handling

procedures.

Face Shield

To be worn in addition to safety

glasses when there is a risk of

splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a suitable

choice for handling the solid

form and for protection against

splashes of solutions. Inspect

gloves for any damage before

use.

Body Protection Laboratory Coat
A standard lab coat should be

worn at all times.

Disposable Coveralls

Recommended when handling

larger quantities or when there

is a significant risk of

contamination.

Respiratory Protection NIOSH-Approved Respirator

Use in a well-ventilated area. If

dust or aerosols may be

generated, a NIOSH-approved

N95 or P1 dust mask is

recommended. For larger

quantities or in poorly

ventilated areas, a powered

air-purifying respirator (PAPR)

should be considered.
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This information is synthesized from multiple safety data sheets and handling guides.[3][5][7][8]

Operational Plan: Step-by-Step Handling Procedure
All handling of 5-Chlorotryptamine should be performed in a designated, well-ventilated area,

preferably within a chemical fume hood.

1. Preparation:

Ensure the work area is clean and free of clutter.

Assemble all necessary equipment, including analytical balance, weighing paper or boat,

spatula, vials, and solvent.

Verify that an eyewash station and safety shower are readily accessible.[5]

Don all required personal protective equipment as detailed in the table above.

2. Weighing the Compound:

To minimize dust generation, carefully transfer the desired amount of 5-Chlorotryptamine
from the stock container to a pre-tared weighing vessel using a clean spatula.

Immediately after use, securely close the primary container.[7]

3. Solution Preparation:

Slowly add the weighed compound to the desired solvent in a suitable container.

If necessary, use a vortex mixer or sonicator to aid in dissolution.

Ensure the container is appropriately labeled with the chemical name, concentration, date,

and your initials.

4. Post-Handling:

Thoroughly clean the work area and any equipment used.

Dispose of all contaminated materials according to the disposal plan outlined below.
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Wash hands and any exposed skin thoroughly with soap and water after handling.[3]

Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do so. Continue rinsing for at least 15 minutes. Seek

immediate medical attention.[3][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation persists, seek medical

attention.[3][5]

Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable for

breathing. If breathing is difficult or symptoms occur, seek medical attention.[3][5]

Ingestion: Clean the mouth with water and then drink plenty of water. Do not induce vomiting.

Seek immediate medical attention.[5]

Disposal Plan
5-Chlorotryptamine and any materials contaminated with it must be treated as hazardous

waste and disposed of accordingly.

1. Waste Segregation:

Collect all waste containing 5-Chlorotryptamine separately from other waste streams.

Specifically, segregate halogenated organic waste from non-halogenated waste. This is often

more environmentally sound and can reduce disposal costs.[9]

2. Waste Collection:

Use designated, clearly labeled, and sealed containers for all 5-Chlorotryptamine waste.

This includes unused compounds, contaminated PPE (gloves, disposable lab coats),

weighing papers, and any cleaning materials.
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3. Professional Disposal:

Under no circumstances should this chemical be disposed of down the drain or in regular

trash.[9]

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.[3][5][9] The

material should be taken to an approved waste disposal plant.[3][10]

Visual Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 5-Chlorotryptamine

Preparation

Handling

Post-Handling

Disposal Protocol

1. Prepare Work Area
(Fume Hood)

2. Don Required PPE

3. Weigh Compound

4. Prepare Solution

5. Clean Work Area

6. Segregate & Dispose Waste

7. Wash Hands A. Segregate Halogenated Waste

B. Collect in Labeled Container

C. Contact EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of 5-Chlorotryptamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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